Cas no 154-06-3 (5-Methyl-L-tryptophan)

• Product Name: 5-Methyl-L-tryptophan
• CAS No: 154-06-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD01677297
• CID: 96466
• Update Time: 2025-09-27

5-Methyl-L-tryptophan Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan, 5-methyl-
• 5-Methyl-L-tryptophan
• 2,4-Imidazolidinedione, 5-(mercaptomethyl)-5-methyl-
• 5-methyl-5-thiomethylhydantoin
• 5-methyltryptophan
• CTK1J6506
• DL-5-methyltryptophan
• L-5-mercaptomethyl-5 methylhydantoin
• L-5-mercaptomethyl-5-methylhydantoin
• L-5-methyltryptophan
• L-5-methyltryptophane
• (S)-5-Methyl-α-amino-1H-indole-3-propionic acid
• (αS)-α-Amino-5-methyl-1H-indole-3-propionic acid
• (S)-2-Amino-3-(5-methyl-1H-indol-3-yl)propanoic acid
• (2S)-2-amino-3-(5-methyl-1H-indol-3-yl)propionic acid
• (2S)-2-azanyl-3-(5-methyl-1H-indol-3-yl)propanoic acid

• MDL： MFCD01677297
• Inchi： 1S/C12H14N2O2/c1-7-2-3-11-9(4-7)8(6-14-11)5-10(13)12(15)16/h2-4,6,10,14H,5,13H2,1H3,(H,15,16)/t10-/m0/s1
• InChI Key： HUNCSWANZMJLPM-JTQLQIEISA-N
• SMILES： OC([C@H](CC1=CNC2C=CC(C)=CC1=2)N)=O

Computed Properties

• Exact Mass: 218.10562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.313
• Boiling Point: 358.94°C (rough estimate)
• Refractive Index: 1.6660 (estimate)
• PSA: 79.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives